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1. Introduction

Dichlorvos (DDVP), an organophosphate insecticide, has been utilized since 1961 for the
control of insect pests in various settings, including stored products.[1] It is known for its rapid
knockdown effect and functions as a contact, stomach, and respiratory poison.[2][3] Dichlorvos
is effective against a wide range of stored-product pests such as weevils, beetles, and moths
that infest grains like wheat, rice, and corn.[4] Its high volatility allows it to penetrate grain
masses and enclosed spaces, making it suitable for fumigation and space treatments.[4]

2. Mechanism of Action

Dichlorvos belongs to the organophosphate class of pesticides.[4] Its primary mode of action is
the inhibition of the enzyme acetylcholinesterase (AChE), which is crucial for the proper
functioning of the insect nervous system.[2][4] By inhibiting AChE, Dichlorvos causes an
accumulation of the neurotransmitter acetylcholine at the nerve synapse. This leads to
continuous nerve stimulation, resulting in muscle spasms, paralysis, and ultimately, the death
of the insect, often within minutes to hours of exposure.[4]

3. Formulations and Application Methods
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Dichlorvos is available in several formulations, including emulsifiable concentrates (EC),
aerosols, and slow-release impregnated resin strips.[2][3] This versatility allows for various
application methods tailored to different storage situations:

o Direct Spray/Admixture: EC formulations can be diluted with water and sprayed directly onto
grain as it is being moved or augured into storage.[5][6][7] This method provides initial
disinfestation.

o Surface Spraying: Applied to the top surface of bulk-stored grain to prevent infestations,
particularly from moth pests.[5][6]

e Fumigation/Space Treatment: Due to its vapor action, Dichlorvos is highly effective for
treating enclosed spaces like silos, warehouses, and mills.[5] It can be applied as a fog or
aerosol to control exposed adult insects.[8][9]

o Slow-Release Strips: Resin strips impregnated with Dichlorvos are used for long-term control
in enclosed spaces, where the active ingredient slowly vaporizes to maintain a low
concentration in the air.[1][10] However, this method is generally more effective against flying
insects like flies and mosquitoes than against stored-product pests deep within commodities.
[10]

4. Efficacy and Limitations

Dichlorvos provides rapid knockdown of insect pests but has limited residual activity.[9] Its
effectiveness can be influenced by factors such as temperature, humidity, and the moisture
content of the stored commodity.[7][11] While effective for disinfestation, it does not offer long-
term protection, and re-infestation can occur once the vapor dissipates.[6]

A significant challenge in the use of Dichlorvos is the development of insecticide resistance in
many stored-product pest populations.[12][13][14] Species of stored-product insects have been
found to be resistant to Dichlorvos and other organophosphates, which can lead to control
failures.[12][13]

5. Residues in Stored Products

Dichlorvos residues degrade relatively quickly, a process accelerated by washing and cooking.
[15] The rate of degradation is dependent on the moisture content of the grain and the storage
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temperature.[11] Residues in treated commodities like flour, cornmeal, and rice typically
dissipate to undetectable levels within 30 days of application.[8] Regulatory bodies have
established Maximum Residue Limits (MRLSs) for Dichlorvos in various commodities to ensure
food safety.[15][16] For example, the Codex Alimentarius Commission set an MRL of 2 mg/kg
for cereal grains.[15]

Data Presentation

Table 1: Efficacy of Dichlorvos Against Key Stored Product Pests
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Application .
Exposure Mortality .
Target Pest Method/Rat ] Commodity Reference
Time Rate (%)
e
Cigarette
Beetle Aerosol (42.8 - "Excellent Warehouse
_ _ Not specified [8]
(Lasioderma U glliter) control” space
serricorne)
Red Flour
Beetle Aerosol (42.8 -~ "Excellent Warehouse
o ) Not specified [8]
(Tribolium u glliter ) control” space
castaneum)
Almond Moth
Aerosol (42.8 -~ "Excellent Warehouse
(Cadra ) Not specified [8]
u glliter ) control” space
cautella)
Rice Weeuvil ) "Nearly
] ] Direct Spray - ]
(Sitophilus Not specified complete Rough Rice [7]
(15-20 ppm)
oryzae) control”
Saw-toothed
Grain Beetle )
) Vapor from Experimental
(Oryzaephilus ) 24 hours ~95-100% [17][18]
] ) strip Chamber
surinamensis
)
Lesser Grain
Borer Vapor from Experimental
) 24 hours ~20-40% [17][18]
(Rhyzopertha  strip Chamber
dominica)

Table 2: Dichlorvos Residue Levels in Stored Cereal Grains
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. Application Time After Residue Level

Commodity Reference

Rate Treatment (mglkg)
Wheat 6 g ailt 7 days 0.7-4.1 [11]
Wheat 12 g ailt 4 weeks 14-22 [11]
Paddy Rice 6 g ailt 7 days 29 [11]
Paddy Rice 12 g ailt 28 days 19-52 [11]
Rough Rice 15 ppm 24 hours 7.3 [7]
Rough Rice 15 ppm 30 days 0.87 [7]

: : 15 ppm (on

Milled Rice ) 30 days 0.02 [7]

rough rice)

Weekly space

ysP After 16
Wheat Flour treatment (53 o 0.1 [11]
applications

/1000 m?)

Table 3: Recommended Application Rates for Dichlorvos
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Application
Type

Target

Rate

Remarks Reference

Grain & Stored
Product

Protection

Weevils, beetles,

moths, mites

500-800 ml/ha

Applied via
fogging or spray
in
warehouses/silos
. Seal and
ventilate for 48-
72 hours.

Direct Application

Lesser grain

10.5 mL of 1.14

kg/L formulation

Dilute in 1L of
water. A 28-day

withholding 6]

to Grain borer period applies
per tonne
due to
resistance.
Dilute in 1L of
water and appl
) 44 mLof 1.14 ) i
Grain Surface ] to the grain
Moths kg/L formulation [6]
Treatment surface. A 7-day
per 20m?2 ) ]
withholding
period applies.
For treating
Fumigation of General stored empty bins and
33 mg/m3 [5]

Grain Storage

product pests

small on-farm

silos.

Experimental Protocols

Protocol 1: Bioassay for Dichlorvos Efficacy (Dry Film Method)

This protocol is adapted from standard bioassay techniques for determining the toxicity of an

insecticide to stored product insects.[19][20][21]

« Objective: To determine the concentration-mortality response of a target stored product

insect species to Dichlorvos.
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o Materials:

[e]

[e]

Technical grade Dichlorvos

Acetone or other suitable volatile solvent

Glass petri dishes (9 cm diameter) or 20 ml glass vials

Micropipettes

Ventilated rearing containers

Adult insects of a known susceptible strain (e.g., Tribolium castaneum), 1-2 weeks old

Incubator set to 28 + 1°C and 70% RH

Fluon (to prevent insects from escaping)

e Procedure:

Preparation of Insecticide Solutions: Prepare a stock solution of Dichlorvos in acetone.
From this stock, create a series of five to seven serial dilutions to obtain a range of
concentrations expected to cause between 10% and 90% mortality. A control solution of
pure acetone should also be prepared.

Coating the Vials/Dishes: Pipette 0.5 ml of each Dichlorvos dilution (and the acetone
control) into a separate glass vial or petri dish.[19] Roll and tilt the container to ensure the
inner surface is coated uniformly.[19][20]

Solvent Evaporation: Place the treated containers in a fume hood and allow the acetone to
evaporate completely, leaving a dry film of the insecticide on the surface. This may take 1-
2 hours.

Insect Exposure: Introduce 20-30 adult insects into each treated and control container.

Incubation: Place the containers in an incubator at optimal conditions (e.g., 28°C and 70%
RH) for a predetermined exposure period, typically 24 hours.[19][22]
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o Mortality Assessment: After the exposure period, count the number of dead or moribund
insects in each container. An insect is considered moribund if it is incapable of coordinated
movement when gently prodded.

o Data Analysis: Correct the mortality data for control mortality using Abbott's formula.
Perform a probit analysis to calculate the LCso (lethal concentration to kill 50% of the
population) and other relevant toxicological parameters.

Protocol 2: Residue Analysis in Stored Grain (Gas-Liquid Chromatography)

This protocol is based on the methodology for determining Dichlorvos residues in wheat grain.
[23]

o Objective: To quantify the amount of Dichlorvos residue in a stored grain sample.

o Materials:

o Grain sample (e.g., wheat)

o Methanol, high purity

o Activated charcoal

o Anhydrous sodium sulfate

o Gas chromatograph (GC) equipped with a phosphorus-sensitive detector (e.g., FPD or
NPD)

o Appropriate GC columns (e.g., Apiezon L)[23]

o Homogenizer/blender

o Rotary evaporator

o Analytical standards of Dichlorvos

e Procedure:
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o Sample Preparation: Take a representative sample of grain (e.g., 50g) and grind it to a fine
powder.

o Extraction: Transfer the ground sample to a flask and add 100 ml of methanol. Shake
vigorously for 60 minutes to extract the Dichlorvos residues. Filter the extract.[23]

o Clean-up (if required): For samples with interfering co-extractives, a clean-up step is
necessary. Pass the methanol extract through a chromatography column packed with
activated charcoal. Elute the Dichlorvos from the column with additional methanol.[23]

o Concentration: Concentrate the cleaned-up extract to a small volume (e.g., 1-2 ml) using a
rotary evaporator at a temperature below 40°C.

o GC Analysis: Inject a known volume (e.g., 1-5 pl) of the concentrated extract into the GC.
The GC is operated under pre-determined conditions (injector temperature, oven
temperature program, carrier gas flow rate) optimized for Dichlorvos analysis.

o Quantification: Prepare a calibration curve using analytical standards of Dichlorvos of
known concentrations. Compare the peak area of the Dichlorvos in the sample
chromatogram to the calibration curve to determine the residue concentration in the
sample. Express the final result in mg/kg.

Protocol 3: Fumigation Efficacy Bioassay in a Sealed Chamber

This protocol describes a method to test the efficacy of Dichlorvos as a fumigant against stored
product pests.[20]

e Objective: To evaluate the mortality of stored product insects when exposed to Dichlorvos
vapor in a sealed environment.

o Materials:

o Airtight fumigation chamber (e.g., a glass desiccator or a small sealed container)

o Liquid Dichlorvos formulation (EC)

o Small cages or vials with mesh lids to hold insects
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[e]

Adult insects of the target species

o

Microsyringe

[¢]

Small fan for air circulation (optional)

Incubator

o

e Procedure:

o Insect Preparation: Place a known number of adult insects (e.g., 25) into each small cage.
Prepare multiple cages for each concentration and for the control.

o Chamber Setup: Place the insect cages inside the fumigation chamber. Position them to
ensure good air circulation.

o Fumigant Application: Calculate the volume of the chamber. Using a microsyringe,
introduce the required amount of liquid Dichlorvos onto a small piece of filter paper inside
the chamber to achieve the target concentration (e.g., in mg/ms3). Do not apply directly to
the insects. For the control chamber, use a filter paper with no insecticide.

o Sealing and Exposure: Immediately seal the chamber. If available, a small internal fan can
be run for a few minutes to ensure even distribution of the vapor. Maintain the chamber at
a constant temperature (e.g., 25°C) for the desired exposure period (e.g., 6, 12, or 24
hours).

o Aeration and Recovery: After the exposure period, open the chamber in a well-ventilated
area or fume hood to vent the fumigant. Remove the insect cages.

o Mortality Assessment: Transfer the insects to clean containers with a small amount of
food. Keep them in an incubator under optimal conditions. Assess mortality after a 24-hour
recovery period.

o Data Analysis: Calculate the percentage mortality for each Dichlorvos concentration,
correcting for any mortality in the control group using Abbott's formula.

Visualizations
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Cholinergic Synapse Effect of Dichlorvos
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Caption: Dichlorvos inhibits the AChE enzyme, causing paralysis.
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Caption: Workflow for a Dichlorvos contact bioassay.
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Caption: Workflow for Dichlorvos residue analysis in grain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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